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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290

This guide provides a comprehensive overview of the core physical properties of Diethyl sec-
butylethylmalonate, targeting researchers, scientists, and professionals in drug development.
It includes a summary of quantitative data, detailed experimental protocols for property
determination, and a logical diagram illustrating the relationship between these properties and
their measurement techniques.

Core Physical Properties

Diethyl sec-butylethylmalonate is a colorless oil.[1][2] Key physical data for this compound
are summarized in the table below.
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Property Value

Molecular Formula C13H2404][3]

Molecular Weight 244.33 g/mol [3]

Boiling Point 110-114°C at 18 mmHg[1][2]

Density 0.98 g/cm3[1][2]

Refractive Index 1.4230-1.4260[1][2]

Flash Point 110-114°C at 18 mmHg[1][2]

pKa (Predicted) 13.13 + 0.46[1][2]

Solubility ?Iightly soluble in Chloroform, Sparingly soluble
in Methanol[1][2]

Storage Temperature 2-8°C[1][2]

Experimental Protocols for Determination of
Physical Properties

The following sections detail the standard methodologies for determining the key physical
properties of a liquid organic compound such as Diethyl sec-butylethylmalonate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[4] The capillary method is a common micro technique for its determination.

o Apparatus: Thiele tube or a beaker with a high-boiling point liquid (e.g., paraffin oil),
thermometer, a small test tube (fusion tube), and a capillary tube sealed at one end.[5][6]

e Procedure:
o A small amount of the liquid sample (a few milliliters) is placed into the fusion tube.[6]

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

[5]
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[e]

The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[5]

o The assembly is immersed in a heating bath (Thiele tube or oil bath).[5]

o The bath is heated gently. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

o When a continuous and rapid stream of bubbles emerges from the capillary, the heating is
stopped.[5]

o The liquid will begin to cool. The boiling point is the temperature at which the bubbling
stops and the liquid just begins to enter the capillary tube.[5]

Density is the mass of a substance per unit volume.[7] The pycnometer method provides a
precise way to measure the density of a liquid.

e Apparatus: Pycnometer (a glass flask with a specific, known volume), and an analytical
balance.[8]

e Procedure:

[¢]

A clean, dry pycnometer is weighed accurately on an analytical balance (ma).

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The
stopper is inserted, and any excess liquid is wiped from the outside.

o The filled pycnometer is weighed again to determine the combined mass (mz).

o The mass of the liquid is calculated by subtracting the mass of the empty pycnometer (m2
- ma).

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

The refractive index measures how light bends as it passes through a substance and is a
characteristic property.[9] The Abbe refractometer is a common instrument for this
measurement.[10]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://www.mt.com/ph/en/home/applications/Laboratory_weighing/density-measurement.html
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Apparatus: Abbe refractometer, light source (often built-in), and a dropper.
e Procedure:

o The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol) and a soft
tissue.

o Afew drops of the liquid sample are placed on the surface of the lower prism using a
dropper.

o The prisms are closed and locked.

o The light source is turned on, and the eyepiece is adjusted to bring the crosshairs into
focus.

o The adjustment knob is turned until the boundary between the light and dark regions is
sharp and centered on the crosshairs. A chromaticity adjustment may be needed to
remove any color fringe.

o The refractive index value is read directly from the instrument's scale.

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
[11] Qualitative solubility tests can provide information about the polarity and functional groups
present in a compound.[12]

o Apparatus: Small test tubes, droppers, and various solvents (e.g., water, 5% NaOH, 5%
NaHCOs, 5% HCI, concentrated H2S04).[13]

e Procedure:

o Water Solubility: A small amount of the sample (e.g., 25 mg of solid or 0.05 mL of liquid) is
added to a test tube containing about 0.75 mL of water. The tube is shaken vigorously.[13]
If the compound dissolves, it is water-soluble. The pH of the aqueous solution can then be
tested.

o Acid/Base Solubility: If the compound is insoluble in water, its solubility is tested in a series
of aqueous solutions of different pHs.
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» 5% NaOH: Solubility indicates an acidic compound (e.g., carboxylic acid or phenol).[12]
» 5% NaHCOs: Solubility indicates a strong organic acid (e.g., a carboxylic acid).[13]

» 5% HCI: Solubility indicates a basic compound (e.g., an amine).[13]

o Concentrated Sulfuric Acid: If the compound is insoluble in the above, it is tested in cold,
concentrated H2SOa. Solubility in this strong acid can indicate the presence of neutral
compounds containing oxygen, nitrogen, or sulfur, or compounds with double or triple
bonds.[12]

Logical Relationships in Physical Property
Determination

The following diagram illustrates the logical flow from the chemical compound to its measurable
physical properties and the experimental methods used for their quantification.

Caption: Logical flow from compound to properties and their measurement methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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